Cas no 2228662-54-0 (1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol
• CAS No: 2228662-54-0
• MF: C₆H₆ClFO₂
• MW: 164.562044620514
• CID: 6093609
• PubChem ID: 165637111
• Update Time: 2025-05-21

1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol
• EN300-1978505
• 2228662-54-0

• Inchi： 1S/C6H6ClFO2/c7-6-2-1-5(10-6)4(9)3-8/h1-2,4,9H,3H2
• InChI Key： WIKXACLCNORYOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CF)O)O1

Computed Properties

• Exact Mass: 164.0040353g/mol
• Monoisotopic Mass: 164.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol

1-(5-Chlorofuran-2-yl)-2-fluoroethan-1-ol: A Comprehensive Overview

1-(5-Chlorofuran-2-yl)-2-fluoroethan-1-ol, also known by its CAS number CAS No. 2228662-54-0, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its furan ring substituted with a chlorine atom at the 5-position and a fluoroethyl alcohol group attached at the 2-position. Its structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol typically involves multi-step reactions, often starting from readily available furan derivatives. The introduction of the fluoroethyl group is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions and desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of applications, 1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol has found significant utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its unique structure allows for the formation of bioisosteres, which are critical in optimizing drug efficacy and reducing toxicity. For instance, researchers have utilized this compound to develop novel antiviral agents targeting RNA-dependent RNA polymerases, a key enzyme in viral replication.

Beyond pharmaceuticals, this compound has also been explored in materials science for its potential as a building block in polymer synthesis. The hydroxyl group and fluorine substituent provide opportunities for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent studies have demonstrated its use in the development of biodegradable polymers for sustainable packaging applications.

The environmental impact of 1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol has been a topic of recent research interest. Scientists have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for assessing its safety profile and ensuring its responsible use in industrial processes.

In conclusion, 1-(5-chlorofuran-2-yl)-2-fluoroethan-1-ol (CAS No. 2228662-54-0) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with advancements in synthetic methodologies and environmental assessments, positions it as a valuable tool for future innovations in science and technology.